![molecular formula C23H28N6O4 B2978107 N-(3,5-dimethoxyphenyl)-4-(5-(5-isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine-1-carboxamide CAS No. 1234851-08-1](/img/structure/B2978107.png)
N-(3,5-dimethoxyphenyl)-4-(5-(5-isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,5-dimethoxyphenyl)-4-(5-(5-isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C23H28N6O4 and its molecular weight is 452.515. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Interactions and Pharmacophore Models
Compounds with similar structures, such as N-piperidinyl carboxamides and derivatives involving piperazine, oxadiazole, and dimethoxyphenyl groups, have been studied for their molecular interactions with specific receptors. For example, studies on cannabinoid receptor antagonists have explored how modifications to the molecular structure affect binding affinity and activity, helping to develop pharmacophore models for receptor ligand interactions (Shim et al., 2002).
Antimicrobial and Anti-Proliferative Activities
Research on oxadiazole derivatives, including those with dimethoxyphenyl and piperazine components, has demonstrated significant biological activities. For instance, compounds featuring the oxadiazole ring and substitutions similar to the query compound have shown broad-spectrum antibacterial activities and anti-proliferative effects against various cancer cell lines, indicating their potential as antimicrobial agents and in cancer therapy (Al-Wahaibi et al., 2021).
Synthesis and Characterization
Efforts to synthesize and characterize novel compounds with therapeutic potential have led to the development of various heterocyclic derivatives. These studies involve detailed synthetic routes to create compounds incorporating elements such as the oxadiazole ring and piperazine moiety, aiming to evaluate their structural properties and potential biological activities. The synthesis processes and structural analyses contribute to the understanding of how these compounds can be optimized for specific scientific and therapeutic applications (Wei et al., 2016).
properties
IUPAC Name |
N-(3,5-dimethoxyphenyl)-4-[5-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N6O4/c1-15(2)22-26-21(27-33-22)16-5-6-20(24-14-16)28-7-9-29(10-8-28)23(30)25-17-11-18(31-3)13-19(12-17)32-4/h5-6,11-15H,7-10H2,1-4H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHBOHRCJGPEXIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=NO1)C2=CN=C(C=C2)N3CCN(CC3)C(=O)NC4=CC(=CC(=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.